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Compound of Interest

Compound Name: Diisobutyl malonate

Cat. No.: B1623146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl malonate, more formally known as diethyl 2-(2-methylpropyl)propanedioate (CAS

RN: 10203-58-4), is an organic compound that serves as a valuable intermediate in various

synthetic processes.[1] Its utility in the pharmaceutical and chemical industries necessitates a

thorough understanding of its physical properties and safety profile. This technical guide

provides a comprehensive overview of the core physical constants of diisobutyl malonate and

outlines essential safety and handling protocols. The information is presented to support

researchers, scientists, and professionals in drug development in their work with this

compound.

Physical and Chemical Properties
Diisobutyl malonate is a colorless liquid with a faint, fruity odor.[2] It is characterized by its

stability under standard ambient conditions. While it has low solubility in water, it is readily

soluble in common organic solvents such as ethanol, acetone, and ether.[2]

Physical Constants
The key physical constants of diisobutyl malonate are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C₁₁H₂₀O₄ [1]

Molecular Weight 216.27 g/mol [3]

Boiling Point
110-112 °C at 10 mmHg 225

°C
[3][4] [5]

Density 0.97 g/cm³ [3]

Refractive Index 1.4220 [3][4]

Flash Point 225 °C [3][4]

Water Solubility Slightly soluble [2]

Solubility in Organic Solvents
Soluble in ethanol, acetone,

ether
[2]

Safety and Handling
A comprehensive understanding of the safety profile of diisobutyl malonate is crucial for its

handling in a laboratory or industrial setting.

GHS Hazard Information
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard information for diisobutyl malonate:

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Data sourced from aggregated GHS information.[3]

Safety Precautions
When handling diisobutyl malonate, the following precautionary measures should be

observed:
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Handling: Avoid contact with skin and eyes. Do not ingest or inhale.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Experimental Protocols
Detailed methodologies for the synthesis of diisobutyl malonate and the determination of its

key physical properties are provided below.

Synthesis of Diethyl Isobutylmalonate
This protocol describes the synthesis of diethyl isobutylmalonate via the alkylation of diethyl

malonate with isobutyl bromide.[6]

Materials:

Sodium (Na)

Absolute Ethanol (EtOH)

Diethyl malonate

Isobutyl bromide

Chloroform (CHCl₃)

Water (H₂O)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Prepare a solution of sodium ethoxide by dissolving 5.75 g (0.25 mol) of sodium in 150 mL of

absolute ethanol under a nitrogen atmosphere and cooled in a water bath.

To the resulting solution, add 39 mL (0.250 mol) of diethyl malonate.
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Add 24 mL (0.250 mol) of isobutyl bromide to the mixture.

Reflux the mixture under a nitrogen atmosphere for 14 hours.

Evaporate the ethanol under reduced pressure.

Partition the residue between chloroform and water.

Separate the organic layer, dry it over anhydrous sodium sulfate, and then evaporate the

solvent.

Distill the residue under reduced pressure to obtain pure diethyl isobutylmalonate.

Determination of Refractive Index
The refractive index of a liquid, such as diisobutyl malonate, can be determined using a

refractometer. This protocol outlines the general procedure.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath

Dropper or pipette

Lens paper and ethanol for cleaning

Procedure:

Turn on the refractometer and the constant temperature water bath, setting the latter to the

desired temperature (e.g., 20°C or 25°C). Allow the instrument to equilibrate.

Clean the prism surfaces of the refractometer using lens paper moistened with ethanol.

Ensure the prisms are completely dry before applying the sample.

Using a clean dropper or pipette, place a few drops of diisobutyl malonate onto the lower

prism. Ensure the liquid covers the entire surface of the prism.
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Close the prisms carefully to avoid trapping air bubbles.

Look through the eyepiece (for an Abbe refractometer) and adjust the controls to bring the

dividing line between the light and dark fields into sharp focus at the crosshairs.

Read the refractive index value from the instrument's scale. For digital refractometers, the

value will be displayed on the screen.

Clean the prisms thoroughly after the measurement.

Mandatory Visualization
The following diagram illustrates the synthetic pathway for diethyl isobutylmalonate.
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Caption: Synthesis of Diethyl Isobutylmalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1623146?utm_src=pdf-custom-synthesis
https://www.pschemicals.com/?p=product&CAS_nr=10203-58-4&id=141860
https://wap.guidechem.com/encyclopedia/diethyl-isobutylmalonate-dic16285.html
https://www.chembk.com/en/chem/Isobutylmalonic%20Acid%20Diethyl%20Ester
https://www.chemicalbook.com/price-india/diethyl-isobutylmalonate.htm
https://www.chemicalbook.com/price-india/diethyl-isobutylmalonate.htm
https://www.benchchem.com/product/b1296581
https://www.guidechem.com/question/how-to-prepare-diethyl-isobuty-id133608.html
https://www.benchchem.com/product/b1623146#diisobutyl-malonate-physical-constants-and-safety
https://www.benchchem.com/product/b1623146#diisobutyl-malonate-physical-constants-and-safety
https://www.benchchem.com/product/b1623146#diisobutyl-malonate-physical-constants-and-safety
https://www.benchchem.com/product/b1623146#diisobutyl-malonate-physical-constants-and-safety
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1623146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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